Cas no 83244-76-2 (Dibenzo[l,pqr]benz[a]anthracene-7,12-dione)
83244-76-2 structure
Product Name:Dibenzo[l,pqr]benz[a]anthracene-7,12-dione
CAS No:83244-76-2
MF:C24H12O2
MW:332.35088634491
CID:708767
Update Time:2024-10-27
Dibenzo[l,pqr]benz[a]anthracene-7,12-dione Chemical and Physical Properties
Names and Identifiers
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- Dibenzo[l,pqr]benz[a]anthracene-7,12-dione
- naphtho[2,1,8-qra]naphthacene-7,12-dione
- 1,2-phthaloyl pyrene
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- Inchi: 1S/C24H12O2/c25-23-16-6-1-2-7-17(16)24(26)22-18-11-10-14-5-3-4-13-8-9-15(12-19(22)23)21(18)20(13)14/h1-12H
- InChI Key: VBWXPRANCDKARO-UHFFFAOYSA-N
- SMILES: C12C3C=CC4=CC=CC(C=CC=1C1C(=O)C5=C(C=CC=C5)C(=O)C=1C=3)=C24
Computed Properties
- Exact Mass: 332.084
- Monoisotopic Mass: 332.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 0
- Complexity: 624
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1A^2
Experimental Properties
- Color/Form: Not determined
- Melting Point: 254.2-255.9 °C(lit.)
- Solubility: Not determined
Dibenzo[l,pqr]benz[a]anthracene-7,12-dione Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
83244-76-2 (Dibenzo[l,pqr]benz[a]anthracene-7,12-dione) Related Products
- 1090-13-7(5,12-Napthacenequinone)
- 3029-32-1(6,13-Pentacenequinone)
- 82-05-3(1,9-Benz-10-anthrone)
- 84-65-1(Anthraquinone)
- 84-51-5(2-Ethylanthraquinone)
- 110876-52-3(2-Methyl-1,2'-dinaphthyl ketone)
- 2498-66-0(Benzaanthracene-7,12-dione)
- 10439-39-1(Anthraquinone-D8)
- 90-44-8(Anthrone)
- 84-54-8(2-Methylanthraquinone)
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